Cas no 96497-76-6 (1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-)
96497-76-6 structure
Product Name:1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-
CAS No:96497-76-6
MF:C12H19NO4S
MW:273.348562479019
CID:806129
PubChem ID:125979
Update Time:2025-04-19
1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-
- 3-(N-ethyl-3-methylanilino)-2-hydroxypropane-1-sulfonic acid
- N-ethyl-N-(2-hydroxy-3-sulfopropyl)-3-toluidine
- N-ETHYL-N-(2-HYDROXY-3-SULFOPROPYL)-m-TOLUIDINE
- 96497-76-6
- 1-Propanesulfonic acid, 3-(ethyl(3-methylphenyl)amino)2-hydroxy-
- 3-[ethyl(3-methylphenyl)amino]-2-hydroxypropane-1-sulfonic acid
- SCHEMBL127387
- DTXSID30868670
-
- Inchi: 1S/C12H19NO4S/c1-3-13(8-12(14)9-18(15,16)17)11-6-4-5-10(2)7-11/h4-7,12,14H,3,8-9H2,1-2H3,(H,15,16,17)
- InChI Key: ZTQGWROHRVYSPW-UHFFFAOYSA-N
- SMILES: S(CC(CN(C1C=CC=C(C)C=1)CC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 273.103
- Monoisotopic Mass: 273.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.303
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.585
1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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